2-(4-ethylphenyl)-5-{[2-(2-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-4H,5H-pyrazolo[1,5-a]pyrazin-4-one

• IUPAC Name: 2-(4-ethylphenyl)-5-[[2-(2-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl]pyrazolo[1,5-a]pyrazin-4-one
• InChI: InChI=1S/C26H24N4O3/c1-4-18-9-11-19(12-10-18)21-15-23-26(31)29(13-14-30(23)28-21)16-22-17(2)33-25(27-22)20-7-5-6-8-24(20)32-3/h5-15H,4,16H2,1-3H3
• InChI Key: RZTKPNHHYJHLKF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=NN3C=CN(C(=O)C3=C2)CC4=C(OC(=N4)C5=CC=CC=C5OC)C
• Molecular Formula: C26H24N4O3
• Molecular Weight: 440.5 g/mol
• CAS No.: 1040674-98-3

Description

The compound 2-(4-ethylphenyl)-5-{[2-(2-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-4H,5H-pyrazolo[1,5-a]pyrazin-4-one is a heterocyclic molecule featuring a pyrazolo[1,5-a]pyrazin-4-one core substituted with a 4-ethylphenyl group at position 2 and a 1,3-oxazole-derived side chain at position 3. The 1,3-oxazole moiety and methoxyphenyl groups may enhance metabolic stability and target binding, as seen in structurally analogous compounds .

Biological Activity

The compound 2-(4-ethylphenyl)-5-{[2-(2-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-4H,5H-pyrazolo[1,5-a]pyrazin-4-one is a novel pyrazolo derivative that has garnered attention for its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including pharmacological effects, mechanisms of action, and relevant case studies.

Chemical Structure

This compound features a complex structure that includes:

• A pyrazolo core
• An ethylphenyl group
• A methoxyphenyl moiety
• A methyl oxazole substituent

The presence of these functional groups suggests potential interactions with various biological targets.

Antiviral Activity

Recent studies have indicated that derivatives of oxazole and pyrazolo compounds exhibit antiviral properties. For instance, compounds similar to the target compound have been evaluated for their efficacy against the Hepatitis C virus (HCV). The structure-activity relationship (SAR) studies revealed that modifications in the aryl ring significantly influenced antiviral potency and selectivity.

Table 1: Antiviral Activity of Related Compounds

Compound	EC50 (μM)	CC50 (μM)	Selectivity Index
Compound A	0.081 ± 0.041	7.053 ± 0.788	87
Compound B	0.038 ± 0.037	12.967 ± 0.851	341
Compound C	0.055 ± 0.020	6.195 ± 0.587	113

These findings suggest that the target compound may share similar antiviral properties, warranting further investigation.

Cytotoxicity Assessment

Cytotoxicity studies are essential to evaluate the safety profile of new compounds. The target compound's cytotoxic effects were assessed using various cell lines, including Huh7.5 cells, which are commonly used in HCV research.

Table 2: Cytotoxicity Data

Compound	CC50 (μM)	Remarks
Target Compound	TBD	Further testing required
Control Compound	10.5	Established cytotoxic threshold

The proposed mechanism of action for compounds within this chemical class often involves the inhibition of viral replication through interference with viral proteins or host cell pathways. The oxazole and pyrazolo moieties may interact with specific enzymes critical for viral life cycles, such as proteases or polymerases.

Case Study: Hepatitis C Virus Inhibition

A study focusing on a related compound demonstrated significant inhibition of HCV replication in vitro. The compound was screened in high-throughput assays leading to the identification of several promising candidates with low cytotoxicity and high selectivity indices.

Pharmacokinetic Properties

Understanding the pharmacokinetic profile is crucial for evaluating a compound's potential therapeutic application. Preliminary studies on similar compounds have shown favorable properties regarding solubility and metabolic stability.

Table 3: Pharmacokinetic Properties

Property	Value
Rat Liver Microsome Stability t1/2 (min)	TBD
PAMPA Permeability (10^-6 cm/s)	TBD
Aqueous Solubility (μg/ml)	TBD

Comparison with Similar Compounds

Key Observations :

• The 1,3-oxazole substituent in the target compound is rare in pyrazolo-pyrazinones, with most analogs featuring simpler aryl or alkyl groups .
• Methoxy and ethoxy groups on aromatic rings are common in analogs, suggesting their role in enhancing solubility and target affinity .
• Replacement of the oxazole with a phenethyl group (as in ) reduces steric bulk but may compromise metabolic stability.

Bioactivity and Functional Insights

While direct bioactivity data for the target compound is unavailable, structurally related compounds exhibit diverse activities:

• Antimicrobial activity: Pyrazolo-pyrazinones with chloro/methoxy substituents show efficacy against pathogens like Fusarium graminearum (wheat blight) .
• Kinase inhibition : Oxazole-containing analogs (e.g., ) are hypothesized to target kinases due to their ATP-binding site compatibility.

Structure-Activity Relationship (SAR) Trends :

• Electron-withdrawing groups (e.g., chloro in ) enhance target binding but may reduce solubility.
• Methoxy/ethoxy groups improve pharmacokinetic profiles by balancing lipophilicity and metabolic stability .
• The oxazole moiety may confer rigidity and π-stacking capacity, critical for bioactivity .